Cas no 2034450-16-1 (2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide)
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenoxy)-N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)acetamide
- 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
-
- Inchi: 1S/C16H22ClNO4/c17-13-1-3-14(4-2-13)22-11-16(20)18-8-5-15(19)12-6-9-21-10-7-12/h1-4,12,15,19H,5-11H2,(H,18,20)
- InChI Key: WNMAZKGQEKJGQZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCC(NCCC(C1CCOCC1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 328
- XLogP3: 2.2
- Topological Polar Surface Area: 67.8
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6507-1161-2μmol |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6507-1161-5μmol |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6507-1161-10μmol |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6507-1161-20μmol |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6507-1161-1mg |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6507-1161-2mg |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6507-1161-3mg |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6507-1161-4mg |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6507-1161-5mg |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6507-1161-10mg |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide |
2034450-16-1 | 10mg |
$118.5 | 2023-09-08 |
2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide
Research Briefing on 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide (CAS: 2034450-16-1)
In recent years, the compound 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide (CAS: 2034450-16-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.
The synthesis of 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of novel catalytic systems and green chemistry approaches to enhance the efficiency of the synthesis. The compound's structural complexity, particularly the presence of the oxan-4-yl moiety and the chlorophenoxy group, has been a focal point for structure-activity relationship (SAR) studies aimed at understanding its biological activity.
Pharmacological evaluations of 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide have revealed its potential as a modulator of key biological pathways. Recent in vitro and in vivo studies suggest that the compound exhibits significant activity against specific targets, including enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, preliminary data indicate that it may act as a selective inhibitor of certain kinases, making it a candidate for further investigation in oncology and autoimmune diseases.
One of the most notable findings from recent research is the compound's favorable pharmacokinetic profile. Studies have demonstrated good oral bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. Additionally, toxicity assessments have shown a promising safety margin, although further preclinical studies are required to fully evaluate its long-term effects.
In the context of drug development, 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide has been explored in combination therapies. Researchers have investigated its synergistic effects with existing drugs, particularly in resistant disease models. These studies have highlighted the compound's potential to enhance the efficacy of standard treatments while mitigating adverse effects.
Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as scale-up synthesis, formulation optimization, and regulatory compliance need to be addressed. However, the growing body of research underscores the therapeutic promise of 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide, positioning it as a molecule of interest for future drug discovery efforts.
In conclusion, the latest research on 2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide (CAS: 2034450-16-1) highlights its potential as a versatile therapeutic agent. Continued investigation into its mechanisms of action and clinical applications will be essential to fully realize its benefits. This briefing serves as a snapshot of the current state of research, providing valuable insights for professionals in the chemical biology and pharmaceutical fields.
2034450-16-1 (2-(4-chlorophenoxy)-N-[3-hydroxy-3-(oxan-4-yl)propyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)